5-Tricosyl-1,3-benzenediol
5-Tricosyl-1,3-benzenediol
5-tricosylresorcinol is a 5-alkylresorcinol that is resorcinol which is substituted by a tricosyl group at position 5. It is found in wheat bran. It has a role as a plant metabolite and a bacterial metabolite.
5-Tricosyl-1,3-benzenediol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available.
5-Tricosyl-1,3-benzenediol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
70110-60-0
VCID:
VC20793820
InChI:
InChI=1S/C29H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-24-28(30)26-29(31)25-27/h24-26,30-31H,2-23H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
Molecular Formula:
C29H52O2
Molecular Weight:
432.7 g/mol
5-Tricosyl-1,3-benzenediol
CAS No.: 70110-60-0
Cat. No.: VC20793820
Molecular Formula: C29H52O2
Molecular Weight: 432.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-tricosylresorcinol is a 5-alkylresorcinol that is resorcinol which is substituted by a tricosyl group at position 5. It is found in wheat bran. It has a role as a plant metabolite and a bacterial metabolite. 5-Tricosyl-1,3-benzenediol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available. |
|---|---|
| CAS No. | 70110-60-0 |
| Molecular Formula | C29H52O2 |
| Molecular Weight | 432.7 g/mol |
| IUPAC Name | 5-tricosylbenzene-1,3-diol |
| Standard InChI | InChI=1S/C29H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-24-28(30)26-29(31)25-27/h24-26,30-31H,2-23H2,1H3 |
| Standard InChI Key | OHTBGMREZYLZQD-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Appearance | Powder |
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